Methyl 2-(4-methyl-1-oxaspiro[2.4]heptan-5-yl)acetate

• IUPAC Name: methyl 2-(4-methyl-1-oxaspiro[2.4]heptan-5-yl)acetate
• InChI: InChI=1S/C10H16O3/c1-7-8(5-9(11)12-2)3-4-10(7)6-13-10/h7-8H,3-6H2,1-2H3
• InChI Key: MYEYPFMICUWNMW-UHFFFAOYSA-N
• Canonical SMILES: CC1C(CCC12CO2)CC(=O)OC
• Molecular Formula: C10H16O3
• Molecular Weight: 184.23 g/mol

Description

Methyl 2-(4-methyl-1-oxaspiro[2.4]heptan-5-yl)acetate, also known as MOSH, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. MOSH is a colorless liquid with a molecular weight of 212.31 g/mol and a boiling point of 195°C.

Mechanism of Action

The exact mechanism of action of Methyl 2-(4-methyl-1-oxaspiro[2.4]heptan-5-yl)acetate is not fully understood. However, it is believed that Methyl 2-(4-methyl-1-oxaspiro[2.4]heptan-5-yl)acetate exerts its effects by modulating the activity of various enzymes and signaling pathways in the body. Methyl 2-(4-methyl-1-oxaspiro[2.4]heptan-5-yl)acetate has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory molecules in the body.
Biochemical and Physiological Effects:
Methyl 2-(4-methyl-1-oxaspiro[2.4]heptan-5-yl)acetate has been shown to have various biochemical and physiological effects in the body. Methyl 2-(4-methyl-1-oxaspiro[2.4]heptan-5-yl)acetate has been shown to have anti-inflammatory and analgesic effects, and has been studied for its potential use in the treatment of arthritis and other inflammatory diseases. Methyl 2-(4-methyl-1-oxaspiro[2.4]heptan-5-yl)acetate has also been shown to have antioxidant properties, and has been studied for its potential use in the prevention of cancer and other diseases.

Advantages and Limitations for Lab Experiments

Methyl 2-(4-methyl-1-oxaspiro[2.4]heptan-5-yl)acetate has several advantages for use in lab experiments. Methyl 2-(4-methyl-1-oxaspiro[2.4]heptan-5-yl)acetate is a stable compound that can be easily synthesized and purified. Methyl 2-(4-methyl-1-oxaspiro[2.4]heptan-5-yl)acetate is also relatively inexpensive, making it an attractive option for use in various research studies. However, Methyl 2-(4-methyl-1-oxaspiro[2.4]heptan-5-yl)acetate has some limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on Methyl 2-(4-methyl-1-oxaspiro[2.4]heptan-5-yl)acetate. One area of interest is the development of Methyl 2-(4-methyl-1-oxaspiro[2.4]heptan-5-yl)acetate-based drugs for the treatment of various diseases, including arthritis and cancer. Another area of interest is the study of Methyl 2-(4-methyl-1-oxaspiro[2.4]heptan-5-yl)acetate as a potential anti-aging agent, due to its antioxidant properties. Further studies are also needed to fully understand the mechanism of action of Methyl 2-(4-methyl-1-oxaspiro[2.4]heptan-5-yl)acetate, and to determine its potential side effects and toxicity levels.
Conclusion:
In conclusion, Methyl 2-(4-methyl-1-oxaspiro[2.4]heptan-5-yl)acetate is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. Methyl 2-(4-methyl-1-oxaspiro[2.4]heptan-5-yl)acetate has been extensively studied for its anti-inflammatory, antioxidant, and analgesic properties, and has been shown to have potential applications in the food industry, pharmaceuticals, and cosmetics. Further studies are needed to fully understand the mechanism of action and potential side effects of Methyl 2-(4-methyl-1-oxaspiro[2.4]heptan-5-yl)acetate, and to determine its potential applications in various fields.

Synthesis Methods

Methyl 2-(4-methyl-1-oxaspiro[2.4]heptan-5-yl)acetate can be synthesized using various methods, including the reaction of 4-methyl-1-oxaspiro[2.4]hept-5-ene with methyl acetoacetate in the presence of a strong acid catalyst. Another method involves the reaction of 4-methyl-1-oxaspiro[2.4]hept-5-ene with methyl chloroformate in the presence of a base, followed by the addition of acetic anhydride.

Scientific Research Applications

Methyl 2-(4-methyl-1-oxaspiro[2.4]heptan-5-yl)acetate has been extensively studied for its applications in various fields, including the food industry, pharmaceuticals, and cosmetics. Methyl 2-(4-methyl-1-oxaspiro[2.4]heptan-5-yl)acetate has been used as a flavoring agent in food products, and as a fragrance in perfumes and other cosmetic products. Methyl 2-(4-methyl-1-oxaspiro[2.4]heptan-5-yl)acetate has also been studied for its potential use as an anti-inflammatory agent in the treatment of various diseases, including arthritis and cancer.